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Compound of Interest

Compound Name: 2,4,6-Trichloronitrobenzene

Cat. No.: B101851 Get Quote

Technical Guide: 2,4,6-Trichloronitrobenzene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,4,6-trichloronitrobenzene,

including its chemical identity, physicochemical properties, synthesis, and analytical

methodologies. The information is intended for use by researchers, scientists, and

professionals in drug development and related fields.

Chemical Identification
Identifier Value

Chemical Name 2,4,6-Trichloronitrobenzene

IUPAC Name 1,3,5-trichloro-2-nitrobenzene[1]

CAS Number 18708-70-8

Molecular Formula C₆H₂Cl₃NO₂

Physicochemical Properties
A summary of the key physicochemical properties of 2,4,6-trichloronitrobenzene is presented

below.
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Property Value Source

Molecular Weight 226.44 g/mol PubChem

Appearance
Needles in alcohol or light

beige crystals
[1]

Melting Point 71-73 °C Sigma-Aldrich

Boiling Point 303.2 °C (predicted) ChemSpider

Solubility Insoluble in water [1]

Density 1.651 g/cm³ (predicted) ChemSpider

Synthesis of 2,4,6-Trichloronitrobenzene
A common method for the synthesis of 2,4,6-trichloronitrobenzene is through the nitration of

1,3,5-trichlorobenzene.

Experimental Protocol:
A detailed experimental protocol for the synthesis of 2,4,6-trichloronitrobenzene is described

in U.S. Patent 3,396,200. The process involves the chlorination of aniline followed by oxidation.

[2]

Materials:

Aniline

Glacial Acetic Acid

Gaseous Hydrogen Chloride

Chlorine Gas

Catalyst (e.g., Ferric Chloride)

Sulfuric Acid

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2_4_6-Trichloronitrobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_6-Trichloronitrobenzene
https://www.benchchem.com/product/b101851?utm_src=pdf-body
https://www.benchchem.com/product/b101851?utm_src=pdf-body
https://www.benchchem.com/product/b101851?utm_src=pdf-body
https://patents.google.com/patent/US3396200A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101851?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hydrogen Peroxide

Nitric Acid

Procedure:

A solution of aniline in glacial acetic acid is treated with gaseous hydrogen chloride to form

aniline hydrochloride.[2]

The aniline hydrochloride solution is then chlorinated with chlorine gas in the presence of a

catalyst to produce 2,4,6-trichloroaniline hydrochloride.[2]

Sulfuric acid is added to dehydrochlorinate the 2,4,6-trichloroaniline hydrochloride.[2]

The solution is heated under reduced pressure to remove dissolved gases.[2]

The resulting solution of 2,4,6-trichloroaniline is oxidized by the addition of hydrogen

peroxide, followed by the addition of nitric acid with heating.[2]

The precipitated 2,4,6-trichloronitrobenzene is then recovered by filtration.[2]
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Aniline Aniline Hydrochloride

+ HCl (gas)
in Acetic Acid 2,4,6-Trichloroaniline

Hydrochloride

+ Cl2
+ Catalyst 2,4,6-Trichloroaniline

+ H2SO4
(Dehydrochlorination) 2,4,6-Trichloronitrobenzene

+ H2O2
+ HNO3 (Oxidation)

Sample Preparation

Instrumental Analysis

Data Processing

Sample Collection

Solvent Extraction

Solid Phase Extraction
(SPE)

Solvent Evaporation

GC-MS Analysis

Data Acquisition

Peak Integration

Quantification

Reporting
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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